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Compound of Interest

Compound Name:
Cyclohexanone, 2-[4-(1,1-

dimethylethyl)phenyl]-

CAS No.: 119046-91-2

Cat. No.: B13504010

Get Quote

Executive Summary & Risk Profile
2-[4-(1,1-dimethylethyl)phenyl]cyclohexanone (also referred to as 2-(4-tert-

butylphenyl)cyclohexanone) presents a dual-hazard profile: it is a combustible organic irritant

with significant aquatic toxicity.

Unlike simple aliphatic ketones (e.g., acetone), the bulky tert-butylphenyl moiety drastically

increases lipophilicity (LogP), making this compound persistent in organic tissues and highly

toxic to aquatic life. It cannot be treated as "general organic waste" if that stream is destined for

wastewater treatment or fuel blending without strict incineration protocols.
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Property Classification Operational Implication

Aquatic Toxicity Acute/Chronic Cat. 2 (Inferred)
ZERO DISCHARGE. Do not

allow into drains or sinks.

Flammability Combustible Liquid
Keep away from oxidizers

(e.g., Nitric Acid, Peroxides).

Reactivity Ketone Functionality
Incompatible with strong

reducing agents and amines.

Container Compat. Solvent Action
Can swell/soften LDPE/HDPE

over time. Use Glass or Steel.

Pre-Disposal Stabilization & Segregation
Before removal from the bench, the waste must be stabilized to prevent container failure or

cross-reactivity.

A. Segregation Logic
Do not mix this compound with the "General Non-Halogenated" stream if that stream contains:

Strong Oxidizers: Risk of exothermic oxidation.

Strong Acids: Potential for acid-catalyzed condensation reactions.

Aqueous Waste: This compound is water-insoluble; mixing will create a biphasic mixture that

complicates incineration and sampling.

Correct Stream:High-BTU Organic Waste (Non-Halogenated) destined for thermal destruction.

B. Container Selection (Critical)
Standard polyethylene (HDPE) carboys are not recommended for long-term accumulation of

this specific ketone. Cyclohexanone derivatives can permeate and swell HDPE, leading to

structural failure or sticky exterior residues.

Preferred: Amber Glass (Type III) or Stainless Steel safety cans.
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Acceptable (Short-term <7 days): Fluorinated HDPE.

Step-by-Step Disposal Protocol
Phase 1: Bench-Side Collection

PPE Verification: Wear Nitrile gloves (minimum 0.11mm thickness). If handling pure neat

substance, double-glove or use Silver Shield® laminates, as aromatic ketones can permeate

standard nitrile rapidly.

Solvent Rinse: If the material is residual in a flask, dissolve it in a minimal amount of

compatible solvent (Acetone or Ethyl Acetate) before transfer. Do not use water.

Transfer: Pour the solution into the designated "Non-Halogenated Organic" satellite

accumulation container.

Wipe Down: Immediately wipe the container threads. Ketone residues can fuse caps to

bottles (solvent welding).

Phase 2: Labeling & Documentation
Regulatory compliance requires specific nomenclature. Do not use abbreviations like "TBP-

Cyclohexanone."

Label Field: Chemical Name

Entry:2-[4-(1,1-dimethylethyl)phenyl]cyclohexanone

Hazard Checkbox: [x] Flammable [x] Irritant [x] Toxic (Aquatic)

Phase 3: Waste Hand-Off
Cap Check: Ensure the cap is vented (if available) or hand-tightened firmly.

Secondary Containment: Transport the vessel in a Nalgene or rubber bucket to the Central

Accumulation Area (CAA).

Final Disposition: The waste contractor must flag this for Incineration (Code 040/041

typically). Fuel blending is acceptable only if the facility is rated for high-toxicity organics.
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Decision Logic & Workflow (Visualization)
The following diagram outlines the decision process for segregating this specific compound to

ensure regulatory compliance and safety.
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Waste Generation:
2-[4-(1,1-dimethylethyl)phenyl]cyclohexanone

Is the waste Solid or Liquid?

Liquid / Solution Solid / Powder

Is it dissolved in Halogenated Solvents?
(DCM, Chloroform?)

Pack in Wide-Mouth
HDPE/Glass Jar

YES: Segregate as
HALOGENATED ORGANIC

Contains Halogens

NO: Segregate as
NON-HALOGENATED ORGANIC

Acetone/EtOAc/MeOH

LABELING REQUIREMENT:
Must mark 'Aquatic Toxin'
Do NOT pour down drain

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating aromatic cyclohexanone waste streams.
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Emergency Contingencies
Accidental Spills (Bench Scale < 500 mL)

Isolate: Evacuate the immediate area. Ensure no ignition sources are present.[1][2][3]

Absorb: Do not use paper towels (rapid evaporation risk). Use vermiculite, chem-mats, or

activated charcoal pads.

Clean: Wipe the surface with an ethanol-dampened pad after bulk removal to solvate the

lipophilic residue.

Disposal: Place all contaminated absorbents into a sealed bag, then into the solid hazardous

waste drum.

Exposure Response[1][2][3][4][5][6][7][8][9]
Skin Contact: Wash immediately with soap and water for 15 minutes. The lipophilic nature

means water alone is ineffective; soap is required to emulsify the compound.

Eye Contact: Rinse for 15 minutes.[2][4] Seek medical attention immediately—

cyclohexanone derivatives can cause corneal clouding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. louisville.edu [louisville.edu]

2. chemicalbook.com [chemicalbook.com]

3. tcichemicals.com [tcichemicals.com]

4. echemi.com [echemi.com]

5. epa.gov [epa.gov]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2-[4-(1,1-
dimethylethyl)phenyl]cyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13504010/docs#operational-guide-safe-disposal-of-
2-4-1-1-dimethylethyl-phenyl-cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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